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3-Fluoro-DL-valine spectral data
characterization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Fluoro-DL-valine

CAS No.: 43163-94-6

Cat. No.: S752006

Chemical Identity and Properties

The table below summarizes the key chemical and physical property information for 3-Fluoro-DL-valine

found in the search results.

Property Value

CAS Number 43163-94-6 [1] [2]

Molecular Formula CgH1oFNO5 [1] [2]

Molecular Weight 135.14 g/mol [2]

IUPAC Name 2-amino-3-fluoro-3-methylbutanoic acid [2]
SMILES CC(C)(F)C(N)C(0)=0 [1] [2]

Purity | Assay >99.0% [1] / 94% [2]

Form White powder [1]

Melting Point ~210 °C (dec.) [1] / —=250°C (decomposition) [2]
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Property Value

Application Peptide synthesis [1]

Biological Context of Valine

To help with your research in drug development, the following diagram illustrates the key metabolic role of

valine in humans. 3-Fluoro-DL-valine may be used to study or disrupt this pathway.
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Valine Metabolic Pathway in Humans
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This diagram shows that valine is an essential amino acid, meaning it must be obtained from the diet as the
human body cannot synthesize it [3]. Its catabolism (breakdown) is a key energy-producing pathway,

particularly in muscle tissue [3].

Key Experimental Considerations

¢ Handling and Storage: This compound is classified as a combustible solid and should be stored at
ambient temperatures [2]. When handling, use appropriate personal protective equipment (PPE) such
as gloves, eyeshields, and a US N95 respirator [1].

e Primary Application: The documented use for 3-Fluoro-DL-valine is in solution-phase peptide
synthesis [1]. Fluorinated amino acids like this one are often incorporated into peptides to modify
their stability, biological activity, or physicochemical properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
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